Cas no 1806025-82-0 (Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806025-82-0
• MF: C₁₀H₉F₄NO₄
• MW: 283.176377058029
• CID: 4832541
• Update Time: 2025-11-01

Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H9F4NO4/c1-2-18-9(17)7-5(3-11)15-4-6(8(7)16)19-10(12,13)14/h4H,2-3H2,1H3,(H,15,16)
• InChI Key： WYADKDXHWJNTBI-UHFFFAOYSA-N
• SMILES： FCC1=C(C(=O)OCC)C(C(=CN1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 453
• XLogP3: 2.1
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806025-82-0): A Comprehensive Overview

Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate, identified by its CAS number 1806025-82-0, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both fluoromethyl and trifluoromethoxy substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The synthesis and characterization of Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate have been extensively studied in recent years. The introduction of fluorine atoms into organic molecules is a well-established strategy to enhance metabolic stability, binding affinity, and pharmacokinetic properties. In particular, the fluoromethyl group can influence the electronic distribution of the molecule, affecting its reactivity and interactions with biological targets. Similarly, the trifluoromethoxy group is known for its ability to improve lipophilicity and reduce metabolic degradation, making it a popular choice in medicinal chemistry.

In recent years, there has been growing interest in the development of novel pyridine derivatives as potential therapeutic agents. Pyridine-based compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate has been explored as a lead compound in several preclinical studies due to its structural similarity to known bioactive molecules. Its ability to modulate specific biological pathways makes it a compelling candidate for further investigation.

The chemical properties of Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate have been thoroughly analyzed through various spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into its molecular structure and conformational behavior. The presence of both hydroxyl and ester functional groups in the molecule allows for diverse chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties.

The biological activity of Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate has been evaluated in several in vitro and in vivo models. Initial studies have suggested that this compound exhibits inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, it has shown potential as an inhibitor of kinases, which are key targets in cancer therapy. Additionally, its interaction with other biological targets such as G protein-coupled receptors (GPCRs) has been explored, indicating its potential application in treating neurological disorders.

The synthesis of Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the desired substituents at specific positions on the pyridine ring. These synthetic strategies often involve palladium-catalyzed cross-coupling reactions, which are highly efficient for constructing complex molecular architectures.

The pharmaceutical industry has shown significant interest in developing novel fluorinated pyridine derivatives due to their potential therapeutic benefits. Ethyl 2-(fluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate represents an important example of such compounds. Its unique structural features make it a versatile scaffold for designing new drugs with improved efficacy and reduced side effects. As research continues to uncover new biological targets and mechanisms, compounds like Ethyl 2-(< strong >fluoromethyl strong >)-4-hydroxy-5-(< strong >trifluoromethoxy strong >)pyridine-3-carboxylate are expected to play a crucial role in future drug development efforts.

In conclusion, Ethyl 2-(< strong >fluoromethyl strong >)-4-hydroxy-5-(< strong >trifluoromethoxy strong >)pyridine-3-carboxylate (CAS No. 1806025-82-0) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its observed biological activity, make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this are poised to contribute to the discovery of novel therapeutic agents that address unmet medical needs.